Cas no 26048-92-0 (O-Benzyl-a-N-tert-Boc-L-serinehydroxamic Acid)

• Product Name: O-Benzyl-a-N-tert-Boc-L-serinehydroxamic Acid
• CAS No: 26048-92-0
• MF: C₁₅H₂₂N₂O₅
• MW: 310.345584392548
• CID: 271645
• PubChem ID: 333716
• Update Time: 2025-10-29

O-Benzyl-a-N-tert-Boc-L-serinehydroxamic Acid Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[(1S)-1-(hydroxymethyl)-2-oxo-2-[(phenylmethoxy)amino]ethyl]-,1,1-dimethylethyl ester
• O-Benzyl-α-N-tert-Boc-L-serinehydroxamic Acid
• Carbamic acid,N-[(1S)-1-(hydroxymethyl)-2-oxo-2-[(phenylmethoxy)amino]ethyl]-,1,1-dimethylethy...
• N-BOC-L-SER-NHOBN
• tert-butyl N-[(2S)-3-hydroxy-1-oxo-1-(phenylmethoxyamino)propan-2-yl]carbamate
• O-Benzyl-alpha-N-tert-Boc-L-serinehydroxamic Acid
• O-Benzyl-a-N-tert-Boc-L-serinehydroxamic Acid
• NSC-337388
• AKOS030242176
• DTXSID70318846
• NSC337388
• O-Benzyl-?-N-tert-Boc-L-serinehydroxamic Acid
• O-Benzyl- alpha -N-tert-Boc-L-serinehydroxamic Acid
• 26048-92-0
• CYCLOPENTADIENYLMOLYBDENUM(V)TETRACHLORIDE
• J-016237
• (S)-tert-butyl 1-(benzyloxyamino)-3-hydroxy-1-oxopropan-2-ylcarbamate
• MFCD07776602
• Carbamic acid, N-[(1S)-1-(hydroxymethyl)-2-oxo-2-[(phenylmethoxy)amino]ethyl]-, 1,1-dimethylethyl ester
• tert-Butyl {(2S)-1-[(benzyloxy)amino]-3-hydroxy-1-oxopropan-2-yl}carbamate
• DB-244096
• N-[(1s)-1-(hydroxymethyl)-2-oxo-2-[(phenylmethoxy)amino]ethyl]-carbamic acid 1,1-dimethylethyl ester

• Inchi： 1S/C15H22N2O5/c1-15(2,3)22-14(20)16-12(9-18)13(19)17-21-10-11-7-5-4-6-8-11/h4-8,12,18H,9-10H2,1-3H3,(H,16,20)(H,17,19)/t12-/m0/s1
• InChI Key： BEXBKUKHTOBXHW-LBPRGKRZSA-N
• SMILES： O(C(N[C@H](C(NOCC1C=CC=CC=1)=O)CO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 310.15300
• Monoisotopic Mass: 310.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.9A^2
• XLogP3: 1.2

Experimental Properties

• Color/Form: White solid
• Density: 1.192
• Refractive Index: 1.53
• PSA: 96.89000
• LogP: 1.90180

Additional information on O-Benzyl-a-N-tert-Boc-L-serinehydroxamic Acid

Comprehensive Overview of O-Benzyl-α-N-tert-Boc-L-serinehydroxamic Acid (CAS No. 26048-92-0)

O-Benzyl-α-N-tert-Boc-L-serinehydroxamic Acid (CAS No. 26048-92-0) is a specialized hydroxamic acid derivative widely utilized in peptide synthesis, medicinal chemistry, and biochemical research. This compound features a unique combination of protective groups, including the tert-butoxycarbonyl (Boc) and benzyl (Bn) moieties, which enhance its stability and reactivity in multi-step organic transformations. Its molecular structure, incorporating both serine and hydroxamic acid functionalities, makes it a versatile building block for designing enzyme inhibitors, metal chelators, and pharmaceutical intermediates.

In recent years, the demand for O-Benzyl-α-N-tert-Boc-L-serinehydroxamic Acid has surged due to its role in developing targeted therapies and protease inhibitors, aligning with the growing interest in precision medicine and drug discovery. Researchers frequently search for its synthetic protocols, applications in cancer research, and compatibility with solid-phase peptide synthesis (SPPS). The compound’s ability to modulate metalloproteinase activity has also sparked investigations into its potential for treating inflammatory diseases and neurodegenerative disorders.

The Boc-protected serine moiety in this compound ensures selective deprotection under mild acidic conditions, a critical feature for orthogonal protection strategies in complex peptide assemblies. Meanwhile, the hydroxamic acid group serves as a potent zinc-binding pharmacophore, enabling interactions with metalloenzymes like histone deacetylases (HDACs)—a hot topic in epigenetic drug development. This dual functionality positions CAS No. 26048-92-0 as a key player in structure-activity relationship (SAR) studies.

From a synthetic perspective, O-Benzyl-α-N-tert-Boc-L-serinehydroxamic Acid is often prepared via carbodiimide-mediated coupling or ester activation methods, with yields optimized for GMP-compliant production. Its purity (>95% by HPLC) and chiral integrity are rigorously validated to meet the standards of preclinical research. Notably, its solubility profile (compatible with DMSO and DMF) facilitates its use in high-throughput screening (HTS) platforms, a trending approach in AI-driven drug discovery.

Environmental and safety considerations for this compound emphasize non-hazardous handling under standard laboratory conditions, addressing the increasing focus on green chemistry in pharmaceutical manufacturing. Its stability data (e.g., shelf life at -20°C) and compatibility with biorelevant media are frequently queried in academic forums and patent filings, reflecting its industrial relevance.

In summary, O-Benzyl-α-N-tert-Boc-L-serinehydroxamic Acid (CAS No. 26048-92-0) bridges chemical biology and therapeutic innovation, with applications spanning from peptide mimetics to bioactive probe design. Its integration into fragment-based drug discovery pipelines and click chemistry workflows further underscores its multidisciplinary utility, making it a staple in modern life sciences research.